4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine

• IUPAC Name: 4-[5-[2-(4-methylphenoxy)ethylsulfanyl]-4-propyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C19H22N4OS/c1-3-12-23-18(16-8-10-20-11-9-16)21-22-19(23)25-14-13-24-17-6-4-15(2)5-7-17/h4-11H,3,12-14H2,1-2H3
• InChI Key: WUSAMZYPRQFIEG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1SCCOC2=CC=C(C=C2)C)C3=CC=NC=C3
• Molecular Formula: C19H22N4OS
• Molecular Weight: 354.5 g/mol

Description

4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine, also known as MPTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine is not fully understood, but it is believed to act as a dopamine agonist by binding to dopamine receptors in the brain. This leads to an increase in dopamine release, which can result in a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine has been shown to have a range of biochemical and physiological effects, including increased dopamine release, increased locomotor activity, and increased heart rate. It has also been shown to have neuroprotective effects in some studies, although the mechanisms underlying these effects are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine is its versatility and potential applications in various fields. It is also relatively easy to synthesize and purify, making it a useful compound for lab experiments. However, there are also some limitations to the use of 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research on 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine, including the development of new drugs based on its structure, the identification of new drug targets, and the exploration of its potential applications in fields such as neuroscience and pharmacology. Other future directions could include investigating the potential neuroprotective effects of 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine and exploring its potential applications in the treatment of various diseases.
In conclusion, 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine is a versatile and potentially useful compound that has gained significant attention in the scientific community. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine could lead to the development of new drugs and the identification of new drug targets, as well as a better understanding of its potential applications in various fields.

Synthesis Methods

The synthesis of 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine involves a multi-step process that includes the reaction of 4-(4-bromophenyl)-4H-1,2,4-triazole-3-thiol with 2-(4-methylphenoxy)ethyl bromide, followed by the reaction of the resulting product with propylamine and finally with 4-bromo-2-chloropyridine. The resulting compound is purified through column chromatography to obtain pure 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine.

Scientific Research Applications

4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine has been explored as a potential lead compound for the development of new drugs for the treatment of various diseases, including cancer and infectious diseases. In pharmacology, 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine has been used to study the mechanism of action of various drugs and to identify new drug targets. In neuroscience, 4-(5-{[2-(4-methylphenoxy)ethyl]thio}-4-propyl-4H-1,2,4-triazol-3-yl)pyridine has been used to study the neurochemical and behavioral effects of drugs on the brain.